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Compound of Interest

Compound Name: SC-52012

Cat. No.: B1663501

Introduction

The SC-52012, also known as the IL-1(3 (11E5) antibody, is a mouse monoclonal antibody
raised against recombinant human interleukin-13.[1] It is recommended for the detection of IL-
1B from human, mouse, and rat sources.[1][2] This document provides detailed information on
the characteristics of the SC-52012 antibody, its validated applications, and a general protocol
for the detection of intracellular IL-1[3 via flow cytometry, which can be adapted for use with this
antibody.

Disclaimer: While the target protein, Interleukin-1p (IL-1p), is frequently analyzed by flow
cytometry, the manufacturer, Santa Cruz Biotechnology, has not officially validated the SC-
52012 antibody for this specific application. The recommended applications are Western
Blotting (WB), Immunoprecipitation (IP), Immunofluorescence (IF), and Immunohistochemistry
(IHC).[1]]2] The following flow cytometry protocol is a general guideline for intracellular cytokine
staining and should be optimized by the end-user for their specific experimental conditions
when testing the suitability of SC-52012.

Antibody Characteristics and Specifications
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Feature

Specification

Antibody Name

IL-1 beta/IL1B Antibody (11E5)

Catalog Number sc-52012

Clonality Monoclonal

Clone 11E5

Host Species Mouse

Isotype 19G1

Antigen Recombinant human Interleukin-1f3
Reactivity Human, Mouse, Rat

Supplied Concentration

100 pg/mi

Validated Applications

Western Blotting (WB), Immunoprecipitation
(IP), Immunofluorescence (IF),

Immunohistochemistry (IHC)

Storage

Store at 4°C. Do not freeze.

Validated Application Data

L Recommended
Application . o
Starting Dilution

Dilution Range Notes

Detects both the 31

kDa precursor and the

Western Blotting (WB)  1:200 1:100 - 1:1000
17 kDa mature form of
IL-1B.
Immunoprecipitation 1-2 pg per 100-500 pg Use with 1 ml of cell
(1P of total protein lysate.
Immunofluorescence
1.50 1:50 - 1:500 -
(IF)
Immunohistochemistry Suitable for paraffin-
1:50 1:50 - 1:500 )
(IHC) embedded sections.
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IL-1B Signaling Pathway

Interleukin-1(3 (IL-1P) is a potent pro-inflammatory cytokine that plays a crucial role in the innate
immune response. It is produced as a 31 kDa precursor protein (pro-IL-13) which is cleaved by
caspase-1 to its active 17 kDa form. The mature IL-1f3 is then secreted from the cell and binds

to the IL-1 receptor (IL-1R), initiating a signaling cascade that leads to the activation of
transcription factors such as NF-kB and AP-1, and subsequent expression of inflammatory

genes.
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IL-1B Signaling Pathway
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Intracellular Flow Cytometry Workflow

Start: Cell Culture

Cell Stimulation
(e.g., LPS + Brefeldin A)

Y

[Harvest and Wash Cells)

Y

[Optional: Surface Marker Staining]

Y
Fixation
(e.g., 4% PFA)

A

Permeabilization
(e.g., Saponin)
\
Intracellular Staining
(SC-52012 Antibody)

A

[Optional: Secondary Antibody StainingD

il

a

Wash Cells

C
Y
Data Acquisition
(Flow Cytometer)
\

/

Data Analysis

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1663501?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Application Notes and Protocols for IL-13 Antibody (SC-
52012)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663501#sc-52012-antibody-for-flow-cytometry-
application]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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